Cas no 1167541-79-8 (2-Methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline)

• Product Name: 2-Methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline
• CAS No: 1167541-79-8
• MF: C₁₆H₁₁F₃N₂
• MW: 288.267153978348
• CID: 2122233
• Update Time: 2023-08-04

2-Methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline
• LIROLFZIVOAALI-UHFFFAOYSA-N
• 2-Methyl-3-[3-(trifluoromethyl)phenyl]quinoxaline

• Inchi： 1S/C16H11F3N2/c1-10-15(21-14-8-3-2-7-13(14)20-10)11-5-4-6-12(9-11)16(17,18)19/h2-9H,1H3
• InChI Key： LIROLFZIVOAALI-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C(C)=NC2C=CC=CC=2N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 358
• Topological Polar Surface Area: 25.8